Cas no 174078-98-9 (tert-Butyl (4,5-dimethylisoxazol-3-yl)carbamate)

• Product Name: tert-Butyl (4,5-dimethylisoxazol-3-yl)carbamate
• CAS No: 174078-98-9
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 111668
• PubChem ID: 15315494
• Update Time: 2025-06-15

tert-Butyl (4,5-dimethylisoxazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (4,5-dimethylisoxazol-3-yl)carbamate
• (4,5-dimethyl-3-isoxazolyl)carbamic acid 1,1-dimethylethyl ester
• Carbamic acid,N-(4,5-dimethyl-3-isoxazolyl)-, 1,1-dimethylethyl ester
• N-(4,5-dimethyl-3-isoxazolyl)Carbamic acid 1,1-dimethylethyl ester
• tert-butyl 4,5-dimethylisoxazol-3-ylcarbamate
• tert-butyl N-(4,5-dimethyl-1,2-oxazol-3-yl)carbamate
• (4,5-dimethyl-isoxazol-3-yl)carbamic acid tert-butyl ester
• AK-80634
• ANW-68190
• CTK8C2314
• KB-260095
• SureCN3175510
• Carbamic acid, (4,5-dimethyl-3-isoxazolyl)-, 1,1-dimethylethyl ester (9CI)
• tert-Butyl (4,5-dimethyl-1,2-oxazol-3-yl)carbamate
• tert-Butyl(4,5-dimethylisoxazol-3-yl)carbamate
• F76821
• PLQFNMSPAPPXFW-UHFFFAOYSA-N
• SCHEMBL3175510
• DTXSID20571348
• 174078-98-9
• AC-27128
• FT-0732280
• (4,5-dimethyl-isoxazol-3-yl) carbamic acid tert-butyl ester
• Carbamic acid, N-(4,5-dimethyl-3-isoxazolyl)-, 1,1-dimethylethyl ester
• DB-064939

• MDL： MFCD14525610
• Inchi： 1S/C10H16N2O3/c1-6-7(2)15-12-8(6)11-9(13)14-10(3,4)5/h1-5H3,(H,11,12,13)
• InChI Key： PLQFNMSPAPPXFW-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C)=C(C)ON=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 212.11600
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Refractive Index: 1.513
• PSA: 67.59000
• LogP: 2.06030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams Imidolactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidolactams

Additional information on tert-Butyl (4,5-dimethylisoxazol-3-yl)carbamate

Introduction to Tert-Butyl (4,5-Dimethylisoxazol-3-yl)Carbamate and Its Significance in Modern Chemical Biology

Tert-butyl (4,5-dimethylisoxazol-3-yl)carbamate, a compound with the CAS number 174078-98-9, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural framework, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The 4,5-dimethylisoxazol-3-yl moiety, a key feature of this molecule, is known for its stability and reactivity, making it a valuable scaffold for designing bioactive molecules.

The carbamate functional group in the molecule contributes to its versatility, enabling interactions with various biological targets. This dual functionality has opened up avenues for exploring its role in modulating biological pathways. Recent studies have highlighted the compound's potential in inhibiting specific enzymes and receptors, which are pivotal in several diseases. The tert-butyl group further enhances the compound's solubility and metabolic stability, making it an attractive candidate for further investigation.

In the context of modern drug discovery, Tert-butyl (4,5-dimethylisoxazol-3-yl)carbamate has been explored for its ability to interact with protein targets. The isoxazole ring is particularly noteworthy for its presence in numerous bioactive natural products and pharmaceuticals. Its ability to engage with biological systems at multiple levels has spurred interest among researchers aiming to develop novel therapeutic agents. The dimethyl substitution on the isoxazole ring adds another layer of complexity, influencing both the electronic properties and the spatial arrangement of the molecule.

Recent advancements in computational chemistry have enabled more precise modeling of how Tert-butyl (4,5-dimethylisoxazol-3-yl)carbamate interacts with biological targets. These studies have provided insights into its binding affinity and mode of action, which are crucial for optimizing its pharmacological properties. The integration of machine learning techniques has further accelerated the process of identifying potential drug candidates derived from this scaffold.

The compound's structural features also make it a promising candidate for developing probes in chemical biology research. By leveraging its unique reactivity, researchers can design tools that facilitate the study of complex biological processes. For instance, derivatives of Tert-butyl (4,5-dimethylisoxazol-3-yl)carbamate have been used to develop fluorescent probes that can track specific biomolecules within cells. This application underscores the compound's potential as a tool for elucidating cellular mechanisms.

Another area where this compound has shown promise is in the development of agrochemicals. The structural motifs present in Tert-butyl (4,5-dimethylisoxazol-3-yl)carbamate can be modified to create compounds that exhibit herbicidal or pesticidal properties. Such applications are particularly relevant in the context of sustainable agriculture, where there is a growing demand for environmentally friendly solutions.

The synthesis of Tert-butyl (4,5-dimethylisoxazol-3-yl)carbamate involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. The process typically begins with the formation of the isoxazole ring followed by functionalization with the carbamate group. Advances in synthetic methodologies have made these processes more efficient and scalable, which is essential for large-scale production.

In conclusion, Tert-butyl (4,5-dimethylisoxazol-3-yl)carbamate stands out as a versatile and intriguing molecule with significant implications in chemical biology and drug development. Its unique structural features and functional groups make it a valuable scaffold for designing novel bioactive compounds. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing our understanding of biological systems and developing innovative therapeutic strategies.